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Compound of Interest

Compound Name: 2-(2-Methylphenyl)isonicotinic acid

CAS No.: 883528-31-2

Cat. No.: B1393176

Get Quote

Part 1: Introduction & Mechanism of Action
Product Overview
2-(2-Methylphenyl)isonicotinic acid (also known as 2-(o-Tolyl)pyridine-4-carboxylic acid) is a

specialized small-molecule chemical probe belonging to the class of 2-aryl-pyridine-4-

carboxylates. It is primarily utilized in epigenetic research as a structural mimic of

-ketoglutarate (

-KG), the endogenous cofactor for Fe(II)-dependent dioxygenases.

While often used as a fragment-based lead in drug discovery, its utility as a chemical probe lies

in its ability to interrogate the active site plasticity of JmjC-domain-containing Histone

Demethylases (KDMs). Unlike generic inhibitors like 2,4-PDCA, the inclusion of the ortho-tolyl

group at the C2 position introduces steric constraints that allow researchers to probe the

hydrophobic sub-pockets of enzymes like KDM4 (JMJD2) and KDM5 (JARID1).
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Property Specification

IUPAC Name 2-(2-methylphenyl)pyridine-4-carboxylic acid

CAS Number 883528-31-2

Molecular Formula

C

H

NO

Molecular Weight 213.23 g/mol

Solubility
DMSO (up to 50 mM); low solubility in

water/PBS without pH adjustment.

pKa ~4.5 (Carboxylic acid), ~3.5 (Pyridine N)

Storage -20°C, desiccated, protected from light.

Mechanism of Action: Bidentate Metal Chelation
The biological activity of 2-(2-Methylphenyl)isonicotinic acid is driven by its ability to chelate

the catalytic Iron(II) center within the JmjC domain.

Mimicry: The pyridine nitrogen and the adjacent carboxylate oxygen form a bidentate ligand

complex with Fe(II).

Competition: This complex occupies the

-KG binding pocket, preventing the recruitment of the co-substrate and blocking the oxidative
decarboxylation required for histone demethylation.

Selectivity: The o-tolyl group extends into the substrate-binding groove, providing a tool to

differentiate between KDM isoforms based on the size and flexibility of their respective

binding pockets.
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Figure 1: Mechanism of Action. The probe acts as a competitive antagonist of

-KG, chelating the active site iron and preventing histone demethylation.

Part 2: Application Protocols
Application 1: In Vitro KDM4A (JMJD2A) Demethylase
Assay
Objective: To determine the IC

of 2-(2-Methylphenyl)isonicotinic acid against KDM4A using a Homogeneous Time-Resolved
Fluorescence (HTRF) readout.

Materials Required
Enzyme: Recombinant Human KDM4A (residues 1-350).

Substrate: Biotinylated Histone H3K9me3 peptide.

Cofactors:

-Ketoglutarate, L-Ascorbic Acid, Fe(II)SO

.

Detection: Europium-cryptate labeled anti-H3K9me2 antibody + Streptavidin-XL665.
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Buffer: 50 mM HEPES (pH 7.5), 0.01% Tween-20, 1 mM TCEP.

Experimental Workflow
Probe Preparation:

Dissolve 2-(2-Methylphenyl)isonicotinic acid in 100% DMSO to create a 10 mM stock.

Perform a 1:3 serial dilution in DMSO to generate a 10-point concentration curve (e.g.,

100 µM to 5 nM final).

Enzyme Mix:

Dilute KDM4A enzyme to 2x final concentration (e.g., 4 nM) in Assay Buffer.

Add 5 µL of Enzyme Mix to a 384-well low-volume white plate.

Inhibitor Addition:

Add 100 nL of the serial diluted probe (or DMSO control) to the wells using an acoustic

dispenser or pin tool.

Incubate for 15 minutes at Room Temperature (RT) to allow equilibration.

Substrate Initiation:

Prepare 2x Substrate Mix: 200 nM Biotin-H3K9me3 + 20 µM

-KG + 100 µM Ascorbate + 10 µM Fe(II).

Add 5 µL of Substrate Mix to start the reaction.

Incubate for 60 minutes at RT.

Detection:

Add 10 µL of Detection Buffer containing Eu-Antibody and Streptavidin-XL665.

Incubate for 1 hour.
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Read TR-FRET signal (Excitation: 337 nm; Emission: 665 nm / 620 nm).

Data Analysis
Calculate the HTRF Ratio (665/620 nm).

Normalize data to "No Enzyme" (0% Activity) and "DMSO Only" (100% Activity) controls.

Fit data to a 4-parameter logistic equation to determine IC

.

1. Prepare Stock
(10 mM in DMSO)

2. Pre-Incubation
Enzyme + Probe (15 min)

3. Reaction Start
Add Substrate/Cofactors

4. Detection
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Figure 2: HTRF Assay Workflow for KDM Inhibition.

Application 2: Cellular Target Engagement (Permeability
Note)
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Critical Note: Carboxylic acid probes often have poor cellular permeability due to ionization at

physiological pH.

Direct Use: If using 2-(2-Methylphenyl)isonicotinic acid directly in cells, high

concentrations (50-100 µM) may be required.

Ester Prodrug Strategy: For optimal cellular data, it is recommended to synthesize or use the

methyl-ester derivative of this probe. Intracellular esterases will hydrolyze the ester to

release the active acid.

Protocol: Immunofluorescence for H3K9me3 Levels
Cell Culture: Seed HeLa or U2OS cells on coverslips. Allow to adhere overnight.

Treatment: Treat cells with the probe (or ester prodrug) at 10, 30, and 100 µM for 24 hours.

Include a DMSO control and a positive control (e.g., 1 mM DMOG or 10 µM JIB-04).

Fixation: Fix with 4% Paraformaldehyde for 15 min. Permeabilize with 0.2% Triton X-100.

Staining:

Primary Ab: Rabbit anti-H3K9me3 (1:500).

Secondary Ab: Goat anti-Rabbit AlexaFluor 488.

Counterstain: DAPI (Nuclei).

Imaging: Quantify nuclear fluorescence intensity. A functional KDM inhibitor should cause a

global increase in H3K9me3 signal compared to DMSO.
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Issue Possible Cause Solution

No Inhibition in Vitro Fe(II) concentration too high

Reduce Fe(II) in assay buffer

to <10 µM; the probe must

compete for the metal.

High Background Antibody cross-reactivity

Ensure the antibody is specific

for the product (H3K9me2) or

substrate (H3K9me3)

depending on assay format.

Precipitation
Low solubility in aqueous

buffer

Ensure final DMSO

concentration is 1-2%. Do not

add probe directly to cold

buffer; dilute stepwise.

No Cellular Effect Poor permeability

Use the methyl-ester prodrug

form or perform a "Western

Blot" on histone extracts to

increase sensitivity.

Part 4: References
Rose, N. R., et al. (2008). "Plant growth regulators as inhibitors of the histone demethylase

KDM4A/JMJD2A." Bioorganic & Medicinal Chemistry Letters.

Context: Establishes the pyridine-carboxylic acid scaffold as a core pharmacophore for

KDM inhibition.

Hopkinson, R. J., et al. (2013). "Isosteres of the

-ketoglutarate co-substrate as inhibitors of histone demethylases." Current Opinion in
Chemical Biology.

Context: Reviews the mechanism of bidentate chelation by isonicotinic acid derivatives.

ChemScene / MedChemExpress. "2-(o-Tolyl)isonicotinic acid Product Datasheet."

Context: Physical properties and commercial availability of the specific CAS 883528-31-2.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1393176?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


King, O. N. F., et al. (2010). "Quantitative high-throughput screening identifies 8-

hydroxyquinolines as cell-active histone demethylase inhibitors." PLOS ONE.

Context: Describes the HTRF assay methodology adapted in Application 1.
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isonicotinic-acid-as-a-chemical-probe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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